Cas no 1806805-03-7 (3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride
• CAS No: 1806805-03-7
• MF: C₆H₃ClF₂N₂O₄S
• MW: 272.613826036453
• CID: 4848445
• Update Time: 2025-05-25

3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O4S/c7-16(14,15)6-4(5(8)9)1-3(2-10-6)11(12)13/h1-2,5H
• InChI Key： MIKXSMZXBMMCAV-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=CC(=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 1.7
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806805-03-7) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806805-03-7) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both a difluoromethyl group and a nitropyridine scaffold, combined with a sulfonyl chloride functional group, makes it an invaluable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, a critical factor in drug development. In contrast, the nitropyridine core provides a rich platform for further functionalization, enabling the creation of complex molecular architectures. The sulfonyl chloride moiety, on the other hand, is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are essential for constructing more intricate molecules.

In recent years, the demand for high-quality intermediates like 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride has surged as researchers strive to develop innovative treatments for various diseases. One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are pivotal in targeting cancer and inflammatory disorders. The combination of the difluoromethyl, nitropyridine, and sulfonyl chloride functionalities allows for the precise tuning of electronic and steric properties, which is crucial for achieving high selectivity and efficacy.

Recent studies have highlighted the potential of this compound in developing next-generation antiviral agents. The structural motifs present in 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride have been shown to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, researchers have explored its utility in synthesizing protease inhibitors that target RNA-dependent RNA polymerases, key enzymes in viral replication. These findings underscore the compound's versatility and its potential to contribute to the fight against emerging infectious diseases.

The pharmaceutical industry has also leveraged this compound in the development of central nervous system (CNS) drugs. The lipophilic nature of the difluoromethyl group enhances blood-brain barrier penetration, a critical factor for CNS drug delivery. Additionally, the electron-withdrawing effects of both the nitropyridine and sulfonyl chloride moieties contribute to optimizing pharmacokinetic properties such as solubility and bioavailability. This has led to promising results in preclinical trials for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Another emerging area where 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride is making significant contributions is in immunotherapy. Researchers have utilized this compound as a building block for designing immunomodulatory agents that can modulate immune responses without excessive toxicity. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of immunological activity, making it possible to develop targeted therapies for autoimmune diseases and cancer immunotherapy.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been employed in materials science for developing advanced polymers with unique properties such as enhanced thermal stability and mechanical strength. The presence of multiple reactive sites enables chemists to construct complex polymer architectures with tailored functionalities, which are essential for high-performance materials used in electronics, aerospace, and other high-tech industries.

In conclusion, 3-(Difluoromethyl)-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806805-03-7) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing novel bioactive molecules with applications ranging from drug development to advanced materials science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing some of the most pressing challenges in medicine and technology.